Cas no 744227-01-8 (N-(4-chlorophenethyl)hydrazine-1-carbothioamide)

• Product Name: N-(4-chlorophenethyl)hydrazine-1-carbothioamide
• CAS No: 744227-01-8
• MF: C₉H₁₂ClN₃S
• MW: 229.729679107666
• CID: 3106930
• PubChem ID: 710107
• Update Time: 2025-04-21

N-(4-chlorophenethyl)hydrazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenethyl)hydrazine-1-carbothioamide
• CS-0355884
• Maybridge4_003626
• n-(4-Chlorophenethyl)hydrazinecarbothioamide
• Oprea1_684359
• HMS1531E18
• BRD-K16021122-001-02-2
• AKOS005198699
• 3-amino-1-[2-(4-chlorophenyl)ethyl]thiourea
• CCG-54116
• SR-01000051093
• SR-01000051093-1
• 744227-01-8
• 1-amino-3-[2-(4-chlorophenyl)ethyl]thiourea
• CHEBI:195003
• A1ABP
• SR-01000051093-2
• EN300-09220
• N-[2-(4-chlorophenyl)ethyl]hydrazinecarbothioamide

• Inchi： 1S/C9H12ClN3S/c10-8-3-1-7(2-4-8)5-6-12-9(14)13-11/h1-4H,5-6,11H2,(H2,12,13,14)
• InChI Key： ZLRCVMRQYKDFAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNC(NN)=S

Computed Properties

• Exact Mass: 229.0440463Da
• Monoisotopic Mass: 229.0440463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.2Ų